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Compound of Interest

Compound Name: Agroclavine(1+)

Cat. No.: B1248903

Introduction

Agroclavine is a naturally occurring ergot alkaloid belonging to the clavine family.[1] It is
characterized by a tetracyclic ergoline nucleus and is found in various species of fungi, such as
Claviceps purpurea, and in the seeds of some morning glory species.[2][3][4] Historically,
agroclavine has been a key intermediate in the synthesis of more complex ergot-based
pharmaceuticals.[4] This document provides a comprehensive overview of its physical and
chemical properties, experimental protocols for its analysis, and its known signaling pathway
interactions, tailored for researchers and professionals in drug development.

Core Physical and Chemical Properties

The fundamental physicochemical characteristics of Agroclavine are summarized below. These
properties are crucial for its handling, formulation, and behavior in biological systems.
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Property Value Source(s)

Molecular Formula Ci6H1sN:2 [21[31[41[5][6]

Molecular Weight 238.33 g/mol [21[3][4]1[5][6]
Pale Beige or White

Appearance ) [31[6]
Solid/Powder

CAS Number 548-42-5 [2][3][4][6]

_ _ 198-208°C (with

Melting Point B 315171
decomposition)

Boiling Point 370.93°C (estimated) [31[7]
Soluble in DMSO, Chloroform,

N Dichloromethane, Ethyl
Solubility [31[61[7]

Acetate, Acetone. Slightly
soluble in Methanol.

Optical Rotation (a)

[a]?°D -155° (c=0.9 in
chloroform); [0]2°D -182°
(c=0.5 in pyridine)

[3]17]

LogP

2.774

[5]

pKa

17.49 £ 0.40 (Predicted)

[3]

Spectroscopic Data

Spectroscopic analysis is fundamental for the identification and quality control of Agroclavine.

e Mass Spectrometry (MS): The protonated form of agroclavine (CieH19N2%) has a molecular

mass of 239.33 g/mol , which is relevant for mass spectrometric analysis.[5] The neutral

molecule has a molecular mass of 238 Da.[1]

¢ Nuclear Magnetic Resonance (NMR): 1H-NMR and 3C-NMR are used to confirm the
complex tetracyclic structure and the stereochemistry of the molecule. Commercial suppliers
often provide NMR data to verify purity (>98%).[6]
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e UV Spectroscopy: The UV spectrum of Agroclavine is characteristic of clavine ergot
alkaloids.[1]

o HPLC: High-Performance Liquid Chromatography is a standard method for the quantification
and purity assessment of Agroclavine.[6]

Experimental Protocols

Detailed methodologies for the extraction, purification, and quantification of Agroclavine are
critical for research and development.

Extraction and Purification from Fungal Culture

This protocol is based on methods for recovering ergot alkaloids from fermentation broths.
Objective: To extract and purify Agroclavine from a culture filtrate.
Methodology:
« Initial Extraction:
o Adjust the pH of the culture filtrate to 9.0.

o Perform a liquid-liquid extraction using chloroform. This initial step can recover
approximately 70% of the total Agroclavine.[8]

o Chromatographic Purification:

Concentrate the chloroform extract in vacuo.

[e]

[e]

Apply the concentrated extract to an alumina column.

o

Elute the column using a hexane-ethyl acetate gradient to separate Agroclavine from other
metabolites.[8]

o

Collect the fractions containing Agroclavine and combine them.

e Final Step:
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o Evaporate the solvent from the combined fractions to yield a purified solid product with
>98% purity.[8]

Extraction Workflow

(Culture FiItrate)
(Adjust to pH 9.0)

(Chloroform Extraction)

'

(Concentrate ExtracD

'

Alumina Column Chromatography
(Hexane-Ethyl Acetate Gradient)

(Collect Pure Fractions)

Purified Agroclavine (=98%)

Click to download full resolution via product page

Agroclavine Extraction and Purification Workflow.
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Quantification by High-Performance Liquid
Chromatography (HPLC)

Objective: To accurately quantify the concentration of Agroclavine in a sample.
Methodology:

o Sample Preparation: Dissolve the sample in a suitable solvent (e.g., methanol, acetonitrile).
If necessary, perform a solid-phase extraction to clean up complex matrices.

o Chromatographic Conditions:

o

Column: C18 reverse-phase column.[8]

o

Mobile Phase: An acetonitrile-water gradient is typically used.[8]

Detection: UV detector.

[¢]

[¢]

Flow Rate: Standard flow rates (e.g., 1.0 mL/min).
e Analysis:
o Inject a known volume of the sample onto the HPLC system.

o A validated method demonstrated a retention time of 6.8 minutes and a detection limit of
0.1 pg/mL.[8]

o Quantify the amount of Agroclavine by comparing the peak area to a standard curve
generated from known concentrations of a certified Agroclavine reference standard.

Signaling Pathways and Biological Interactions

Agroclavine, like other ergot alkaloids, interacts with various receptors in the central nervous
system. Its primary targets are G-protein coupled receptors (GPCRS).

Mechanism of Action: Agroclavine is known to bind to serotonin (5-hydroxytryptamine) and
alpha-adrenergic receptors. The binding of Agroclavine to these GPCRs initiates a
conformational change in the receptor, which in turn activates associated G-proteins. This
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activation triggers downstream signaling cascades, modulating the activity of effector proteins
and leading to a physiological response.

Agroclavine GPCR Signaling
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Generalized Agroclavine Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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